Cas no 1005716-55-1 (1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide)
1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide
- 4-Piperidinecarboxamide, 1-[2-[4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy]ethyl]-
-
- Inchi: 1S/C25H30N4O5/c1-32-22-6-3-17(13-23(22)33-2)20-15-27-28-24(20)19-5-4-18(14-21(19)30)34-12-11-29-9-7-16(8-10-29)25(26)31/h3-6,13-16,30H,7-12H2,1-2H3,(H2,26,31)(H,27,28)
- InChI Key: WDYULYVFSGTGRJ-UHFFFAOYSA-N
- SMILES: N1(CCOC2=CC=C(C3C(C4=CC=C(OC)C(OC)=C4)=CNN=3)C(O)=C2)CCC(C(N)=O)CC1
Experimental Properties
- Density: 1.259±0.06 g/cm3(Predicted)
- Boiling Point: 712.8±60.0 °C(Predicted)
- pka: 8.35±0.35(Predicted)
1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-4518-2μmol |
1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide |
1005716-55-1 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4518-5μmol |
1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide |
1005716-55-1 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4518-10μmol |
1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide |
1005716-55-1 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4518-20μmol |
1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide |
1005716-55-1 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4518-1mg |
1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide |
1005716-55-1 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4518-2mg |
1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide |
1005716-55-1 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4518-3mg |
1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide |
1005716-55-1 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4518-4mg |
1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide |
1005716-55-1 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4518-5mg |
1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide |
1005716-55-1 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-4518-10mg |
1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide |
1005716-55-1 | 10mg |
$79.0 | 2023-09-11 |
1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on 1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide
Recent Advances in the Study of 1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide (CAS: 1005716-55-1)
The compound 1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide (CAS: 1005716-55-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its complex structure incorporating a pyrazole ring, dimethoxyphenyl group, and piperidine carboxamide moiety, has been the subject of several cutting-edge studies aimed at elucidating its pharmacological properties and mechanisms of action.
Recent research has focused on the compound's interaction with various biological targets, particularly its role as a modulator of specific signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for certain kinase enzymes, suggesting potential applications in oncology. The study employed advanced computational docking simulations followed by in vitro assays to validate the compound's binding characteristics and inhibitory effects.
Further investigations into the pharmacokinetic profile of 1005716-55-1 have revealed promising stability and bioavailability characteristics. A preclinical study conducted by researchers at a leading pharmaceutical institute reported favorable absorption and distribution properties in animal models, with particular note of its ability to cross the blood-brain barrier, opening possibilities for central nervous system applications. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.
The synthetic pathways for 1005716-55-1 have also seen recent optimization. A team from MIT developed a novel four-step synthesis route that improves yield by 35% compared to previous methods while reducing the use of hazardous reagents. This advancement, detailed in a recent Organic Process Research & Development publication, addresses previous scalability challenges and could facilitate future clinical development of derivatives based on this chemical scaffold.
Emerging structure-activity relationship (SAR) studies have begun to map the critical functional groups responsible for the compound's biological activity. Preliminary results indicate that the 3,4-dimethoxyphenyl moiety plays a crucial role in target binding, while modifications to the piperidine carboxamide portion can significantly alter selectivity profiles. These insights are guiding the design of next-generation analogs with improved potency and reduced off-target effects.
Looking forward, several research groups have announced plans to investigate the therapeutic potential of 1005716-55-1 in specific disease models, including neurodegenerative disorders and certain cancers. The compound's unique combination of structural features positions it as a promising lead for drug discovery programs, though further studies are needed to fully characterize its safety profile and clinical potential.
1005716-55-1 (1-(2-{4-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}ethyl)piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)